3a,4-dihydro-2H-furo[3,2-b]pyrrol-5(3H)-one

• IUPAC Name: 2,3,3a,4-tetrahydrofuro[3,2-b]pyrrol-5-one
• InChI: InChI=1S/C6H7NO2/c8-6-3-5-4(7-6)1-2-9-5/h3-4H,1-2H2,(H,7,8)
• InChI Key: DFZOEXZFNMLRTC-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=CC(=O)NC21
• Molecular Formula: C6H7NO2
• Molecular Weight: 125.13 g/mol

Description

3a,4-dihydro-2H-furo[3,2-b]pyrrol-5(3H)-one, also known as tetrahydrofuro[3,2-b]pyrrol-5-one, is a heterocyclic compound that has been the subject of scientific research due to its potential applications in various fields. In

Mechanism Of Action

The mechanism of action of 3a,4-dihydro-2H-furo[3,2-b]pyrrol-5(3H)-one is not well understood. However, studies have suggested that its antitumor activity may be due to its ability to inhibit the proliferation of cancer cells and induce apoptosis.

Biochemical And Physiological Effects

Studies have shown that 3a,4-dihydro-2H-furo[3,2-b]pyrrol-5(3H)-one has a low toxicity profile and does not exhibit any significant adverse effects on the biochemical and physiological functions of the body. However, further studies are required to fully understand its safety profile.

Advantages And Limitations For Lab Experiments

The advantages of using 3a,4-dihydro-2H-furo[3,2-b]pyrrol-5(3H)-one in lab experiments include its high yield synthesis method, low toxicity profile, and potential applications in various fields. However, its limitations include the lack of understanding of its mechanism of action and the need for further studies to fully understand its safety profile.

Future Directions

There are several future directions for the study of 3a,4-dihydro-2H-furo[3,2-b]pyrrol-5(3H)-one. These include:
1. Further studies to understand its mechanism of action and identify its molecular targets.
2. Development of novel derivatives with improved pharmacological properties.
3. Investigation of its potential applications in other fields, such as agriculture and environmental science.
4. Exploration of its potential as a therapeutic agent for the treatment of various diseases.
5. Development of new synthetic methods for the preparation of this compound and its derivatives.
Conclusion
In conclusion, 3a,4-dihydro-2H-furo[3,2-b]pyrrol-5(3H)-one is a heterocyclic compound that has been the subject of scientific research due to its potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further studies are required to fully understand the potential of this compound and its derivatives.

Synthesis Methods

The synthesis of 3a,4-dihydro-2H-furo[3,2-b]pyrrol-5(3H)-one involves the reaction between 1,4-diketones and primary amines in the presence of a catalytic amount of acetic acid. This method has been reported to have a high yield and is relatively simple to perform.

Scientific Research Applications

3a,4-dihydro-2H-furo[3,2-b]pyrrol-5(3H)-one has been studied for its potential applications in various fields, including medicinal chemistry, material science, and organic synthesis. In medicinal chemistry, this compound has been shown to have antitumor, antifungal, and antibacterial activities. In material science, it has been used as a building block for the synthesis of novel polymers and dendrimers. In organic synthesis, it has been used as a chiral auxiliary for the asymmetric synthesis of various compounds.